Cas no 2088284-58-4 (methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate)

• Product Name: methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate
• CAS No: 2088284-58-4
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 5071286
• PubChem ID: 138319733
• Update Time: 2025-06-08

methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-3-(6-bromochroman-2-yl)propanoate
• D72204
• methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate
• methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-chromen-2-yl]propanoate
• 2088284-58-4
• CS-16118
• CS-0089215
• AKOS037651206

• Inchi： 1S/C13H15BrO3/c1-16-13(15)7-5-11-4-2-9-8-10(14)3-6-12(9)17-11/h3,6,8,11H,2,4-5,7H2,1H3/t11-/m0/s1
• InChI Key： ZXYWUURQUYQCIZ-NSHDSACASA-N
• SMILES： BrC1C=CC2=C(C=1)CC[C@@H](CCC(=O)OC)O2

Computed Properties

• Exact Mass: 298.02046 g/mol
• Monoisotopic Mass: 298.02046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5
• Molecular Weight: 299.16

Additional information on methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate

Comprehensive Overview of Methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate (CAS No. 2088284-58-4)

Methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate (CAS No. 2088284-58-4) is a chiral organic compound with significant potential in pharmaceutical and agrochemical research. This benzopyran derivative is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "benzopyran derivatives," "chiral building blocks," and "CAS 2088284-58-4 applications" to explore its utility in drug discovery and material science.

The compound's structure features a 6-bromo substitution on the benzopyran ring, which enhances its reactivity in cross-coupling reactions, a topic frequently queried in academic and industrial forums. Its methyl ester group further allows for versatile transformations, such as hydrolysis or reduction, to yield other valuable intermediates. Given the growing interest in "green chemistry" and "sustainable synthesis," this compound's potential for eco-friendly modifications aligns with current trends in chemical research.

In recent years, the demand for chiral compounds like Methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate has surged due to their role in asymmetric synthesis. Queries such as "how to synthesize chiral benzopyrans" or "applications of brominated heterocycles" reflect the compound's relevance. Its S-configuration at the 2-position is particularly noteworthy, as enantiopure compounds are critical for developing therapeutics with minimal side effects.

From a pharmacological perspective, benzopyran scaffolds are known for their bioactivity, including anti-inflammatory and antioxidant properties. This has led to increased searches for "benzopyran-based drugs" and "CAS 2088284-58-4 biological activity." While this compound is primarily used in research, its structural features suggest potential applications in designing novel bioactive molecules, a topic of interest in "drug discovery pipelines."

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate. Researchers often seek "HPLC methods for chiral separation" or "NMR data for brominated compounds" to ensure purity and confirm stereochemistry. The compound's CAS number (2088284-58-4) is a key identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

In summary, Methyl 3-[(2S)-6-bromo-3,4-dihydro-2H-1-benzopyran-2-yl]propanoate represents a versatile and scientifically significant compound. Its alignment with trends like "chiral synthesis," "green chemistry," and "drug discovery" ensures its continued relevance in modern research. For those exploring "high-value chemical intermediates" or "CAS 2088284-58-4 suppliers," this compound offers a compelling case study in innovation and application.